5-chloro-N-(furan-2-ylmethyl)-2-methoxy-4-methylbenzenesulfonamide

• IUPAC Name: 5-chloro-N-(furan-2-ylmethyl)-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C13H14ClNO4S/c1-9-6-12(18-2)13(7-11(9)14)20(16,17)15-8-10-4-3-5-19-10/h3-7,15H,8H2,1-2H3
• InChI Key: VZSBJBBMXQDXKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC=CO2)OC
• Molecular Formula: C13H14ClNO4S
• Molecular Weight: 315.77 g/mol

Description

5-chloro-N-(furan-2-ylmethyl)-2-methoxy-4-methylbenzenesulfonamide is a chemical compound with the molecular formula C13H12ClNO3. It is a derivative of benzamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-chloro-N-(furan-2-ylmethyl)-2-methoxy-4-methylbenzenesulfonamide, such as its melting point, boiling point, density, molecular weight, and toxicity information, can be found in chemical databases.

Scientific Research Applications

1. Crystal Structures and Intermolecular Interactions

The compound, in its variations, has been studied for its crystal structures. Bats, Frost, and Hashmi (2001) investigated isomorphous benzenesulfonamide crystal structures, revealing that crystal packing was significantly determined by intermolecular interactions such as C-H...O and C-H...π interactions (Bats, Frost, & Hashmi, 2001).

2. Herbicide Transport and Environmental Impact

The compound's derivative, Chlorsulfuron, has been explored for its environmental transport characteristics. Veeh, Inskeep, Roe, and Ferguson (1994) conducted a study on the transport of Chlorsulfuron through soil columns, emphasizing its high soil persistence and the need to predict its mobility in agricultural soils (Veeh, Inskeep, Roe, & Ferguson, 1994).